Molecular weight and formula of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one
Molecular weight and formula of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one
A Functional Building Block for Medicinal Chemistry and Linker Design
Executive Summary
2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS: 5437-48-9 for HCl salt analog context; specific free base or salt forms vary by vendor) is a specialized bifunctional building block used in drug discovery and proteomics.[1] Structurally, it consists of a glycine amino acid residue coupled to a 4-hydroxypiperidine ring via an amide bond.
This molecule serves as a critical "solubilizing linker" in medicinal chemistry. It combines a primary amine (for further functionalization) with a polar, non-aromatic cycle (4-hydroxypiperidine) that improves the physicochemical profile (LogP, solubility) of the final drug candidate. It is distinct from the aromatic "2-amino-1-(4-hydroxyphenyl)ethanone" often found in adrenergic research; this guide focuses strictly on the piperidine-amide variant.
Part 1: Chemical Identity & Physicochemical Profile[2]
This compound is effectively 1-Glycyl-4-hydroxypiperidine . It bridges the gap between simple amino acid linkers and heterocyclic scaffolds.
1.1 Core Identifiers
| Property | Value |
| IUPAC Name | 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one |
| Common Synonyms | Glycyl-4-hydroxypiperidine; 1-(Aminoacetyl)-4-piperidinol |
| Molecular Formula | C₇H₁₄N₂O₂ |
| Molecular Weight | 158.20 g/mol |
| Exact Mass | 158.1055 |
| SMILES | NCC(=O)N1CCC(O)CC1 |
1.2 Physicochemical Properties (Calculated)
Understanding the "Rule of 5" impact of this fragment is essential for medicinal chemists.
| Property | Value | Implication for Drug Design |
| cLogP | ~ -1.2 to -0.8 | Highly hydrophilic; excellent for lowering the lipophilicity of greasy scaffolds. |
| TPSA | ~ 66 Ų | Significant polar surface area contribution (Amide + Amine + Hydroxyl). |
| H-Bond Donors | 3 (NH₂, OH) | High capacity for hydrogen bonding interactions. |
| H-Bond Acceptors | 3 (C=O, OH, N) | Facilitates water solubility. |
| Rotatable Bonds | 2 | Semi-rigid structure due to the piperidine ring, reducing entropic penalty upon binding compared to linear chains. |
Part 2: Synthesis & Manufacturing Protocol
The synthesis of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one follows a standard peptide coupling strategy. The protocol below is designed for high purity and scalability, utilizing a Self-Validating System where intermediates are checked before proceeding.
2.1 Reaction Logic
-
Protection: The primary amine of glycine must be protected (Boc) to prevent self-polymerization.
-
Coupling: The carboxylic acid of glycine is activated to attack the secondary amine of 4-hydroxypiperidine. Note: The hydroxyl group on the piperidine is generally less nucleophilic than the secondary amine and does not require protection if stoichiometric control is maintained.
-
Deprotection: Removal of the Boc group yields the final salt.
2.2 Step-by-Step Protocol
Step 1: Coupling (Formation of Intermediate A)
-
Reagents: N-Boc-Glycine (1.0 eq), 4-Hydroxypiperidine (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.0 eq).
-
Solvent: Dichloromethane (DCM) or DMF (if solubility is an issue).
-
Procedure:
-
Dissolve N-Boc-Glycine in DCM at 0°C.
-
Add EDC·HCl and HOBt; stir for 30 mins to activate the acid.
-
Add 4-Hydroxypiperidine and DIPEA dropwise.
-
Allow to warm to Room Temperature (RT) and stir for 12–16 hours.
-
Validation Point: TLC (5% MeOH in DCM) should show consumption of Boc-Glycine.
-
Workup: Wash with 1N citric acid (removes unreacted amine), sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.
-
Intermediate A: tert-butyl (2-(4-hydroxy-1-piperidinyl)-2-oxoethyl)carbamate.
-
Step 2: Deprotection (Formation of Final Product)
-
Reagents: Trifluoroacetic Acid (TFA) or 4N HCl in Dioxane.
-
Procedure:
-
Dissolve Intermediate A in DCM (10 mL/g).
-
Add TFA (20% v/v) at 0°C.
-
Stir at RT for 2–4 hours.
-
Validation Point: LC-MS should show a peak at [M+H]⁺ = 159.1.
-
Isolation: Concentrate in vacuo. Triturate with diethyl ether to precipitate the TFA salt.
-
2.3 Synthesis Workflow Diagram
Caption: Synthesis pathway from N-Boc-Glycine to target via carbodiimide coupling.
Part 3: Applications in Drug Discovery[3][4]
This molecule is rarely a drug in itself but acts as a high-value Fragment or Linker .
3.1 Solubility Enhancement Strategy
In modern drug discovery, "molecular obesity" (high MW and Lipophilicity) is a major failure mode.
-
Mechanism: Attaching this moiety to a lipophilic core (e.g., via the primary amine reacting with an aryl halide or carboxylic acid) introduces a "solubilizing tail."
-
Benefit: The piperidine nitrogen is amidated (non-basic), avoiding hERG issues often associated with basic amines, while the hydroxyl group and amide oxygen provide solvation.
3.2 PROTAC and Linker Design
In Proteolysis Targeting Chimeras (PROTACs), the linker length and composition are critical.
-
Rigidity: Unlike PEG linkers, the piperidine ring introduces a constrained conformation, potentially improving selectivity by restricting the orientation of the E3 ligase relative to the target protein [1].
-
Exit Vector: The 4-position hydroxyl can be further derivatized (e.g., to an ether) to extend the chain, creating a bifunctional linker with a defined geometry.
3.3 Fragment-Based Drug Discovery (FBDD)
-
Fragment Screening: This molecule is an ideal fragment for NMR or X-ray crystallographic screening. It probes subsites that accept hydrogen bond donors (amine/hydroxyl) and acceptors (amide carbonyl).
3.4 Application Decision Tree
Caption: Decision logic for incorporating the glycyl-hydroxypiperidine motif in lead optimization.
Part 4: Analytical Characterization Standards
To ensure the integrity of the compound, the following analytical signatures must be verified.
| Method | Expected Signature | Interpretation |
| ¹H NMR (DMSO-d₆) | δ 3.6–3.8 (m, 2H, Glycine α-CH₂) δ 4.4–4.6 (m, 1H, CH-OH) δ 1.2–1.8 (m, 4H, Piperidine ring) | Confirms the glycine-linker connection and the integrity of the piperidine ring. |
| LC-MS (ESI+) | m/z = 159.1 [M+H]⁺ | Primary identification. |
| HPLC Purity | >95% at 210 nm | Amides absorb weakly; low UV detection requires high purity to avoid artifact peaks. |
References
-
Design of rigid linkers in PROTACs
-
Piperidine Scaffolds in Drug Design
- Title: "Piperidine-based scaffolds in medicinal chemistry"
- Source: European Journal of Medicinal Chemistry
-
URL: [Link]
-
Compound Identity Verification
- Title: "2-amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Product Page"
-
Source: Santa Cruz Biotechnology[3]
Sources
- 1. 2-amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one | SCBT - Santa Cruz Biotechnology [scbt.com]
- 2. 8-(3-(R)-aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a highly potent, selective, long-acting, and orally bioavailable DPP-4 inhibitor for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 1-(2-aminophenyl)piperidin-4-ol | SCBT - Santa Cruz Biotechnology [scbt.com]
